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Compound of Interest

Compound Name: 1H-Indazole-5-boronic acid

Cat. No.: B1318709

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents like 1H-Indazole-5-boronic acid are paramount for ensuring laboratory
safety and environmental protection. This guide provides a comprehensive, step-by-step
procedure for the safe disposal of this compound, adhering to standard safety protocols.

Immediate Safety and Hazard Information

1H-Indazole-5-boronic acid is a chemical that requires careful management due to its
potential hazards. Based on the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), this compound presents several risks. All handling and disposal procedures
must be conducted using appropriate personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat. Work should be performed in a well-ventilated
area, preferably within a chemical fume hood, to minimize the risk of inhalation.[1]

Key Safety Data Summary
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BENCHE

Hazard
Classification

GHS Hazard
Code

Pictogram

Signal Word

Precautionary
Statements

Acute Toxicity,

Oral (Category 4)

H302

GHSO07
(Exclamation
Mark)[2][3][4]

Warning[2][3][4]

P264: Wash skin
thoroughly after
handling. P270:
Do not eat, drink
or smoke when
using this
product.
P301+P312: IF
SWALLOWED:
Call a POISON
CENTER or
doctor/physician
if you feel unwell.
P330: Rinse
mouth.[5]

Skin Irritation

(Category 2)

H315

GHSO07
(Exclamation
Mark)

Warning

P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.
P302+P352: IF
ON SKIN: Wash
with plenty of
soap and water.

[6]

Eye Irritation

(Category 2)

H319

GHSO07
(Exclamation
Mark)

Warning

P280: Wear
protective
gloves/protective
clothing/eye
protection/face
protection.
P305+P351+P33
8: IF IN EYES:

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.sigmaaldrich.com/CA/en/product/aldrich/724017
https://www.sigmaaldrich.com/HK/zh/product/aldrich/724017
https://yorlab.co.uk/product/1h-indazole-5-boronic-acidcomma-95/
https://www.sigmaaldrich.com/CA/en/product/aldrich/724017
https://www.sigmaaldrich.com/HK/zh/product/aldrich/724017
https://yorlab.co.uk/product/1h-indazole-5-boronic-acidcomma-95/
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/138576
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Fluoropyridine_3_boronic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

[6]

P261: Avoid
breathing
Specific Target dust/fume/gas/mi
Organ Toxicity — st/ivapors/spray.
.g y GHSO07 P pray
Single Exposure ) ) P304+P340: IF
H335 (Exclamation Warning
(Category 3), INHALED:
. Mark)
Respiratory Remove person
System to fresh air and

keep comfortable
for breathing.[6]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 1H-Indazole-5-boronic acid is to
treat it as hazardous chemical waste. It should never be disposed of down the drain or in
regular trash.[6]

o Waste Identification and Segregation:

o Designate a specific, compatible waste container for 1H-Indazole-5-boronic acid waste.
High-density polyethylene (HDPE) or glass containers are suitable.[6][7]

o Clearly label the container with "Hazardous Waste," the full chemical name "1H-Indazole-
5-boronic acid,” and indicate the known hazards (e.g., "Harmful," "Irritant").[6][8]

o Do not mix boronic acid waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.[8][9]
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Boronic acid waste should be segregated from incompatible materials such as strong
oxidizing agents, acids, and bases.[8]

o Container Management:

o Keep the hazardous waste container securely closed at all times, except when adding
waste.

o Store the container in a designated, well-ventilated, and secure hazardous waste
accumulation area, away from general laboratory traffic.

o Utilize secondary containment to mitigate potential leaks or spills.

» Disposal of Contaminated Materials:

o Any materials that have come into contact with 1H-Indazole-5-boronic acid, such as
pipette tips, contaminated gloves, and absorbent pads, must also be disposed of as
hazardous waste in the same designated container.[6]

e Disposal of Empty Containers:

o Empty containers that previously held 1H-Indazole-5-boronic acid should be triple-rinsed
with a suitable solvent.

o The rinsate from the first rinse must be collected and disposed of as hazardous waste.[10]
For highly toxic chemicals, the first three rinses must be collected as hazardous waste.[10]

o After thorough rinsing and drying, the defaced, empty container may be disposed of as
regular trash, in accordance with your institution's policies.[6]

e Arranging for Professional Disposal:

o Once the waste container is full, or in accordance with your institution's waste
accumulation time limits, arrange for its collection by a licensed hazardous waste disposal
company.[6][8]

o Follow your institution's specific procedures for requesting a hazardous waste pickup,
which typically involves completing a waste manifest form.[6]
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Note on Neutralization: While some simple acids may be neutralized for disposal, this is not
recommended for 1H-Indazole-5-boronic acid without explicit approval from your EHS
department.[8] Attempting to neutralize boronic acids without a validated procedure can be
dangerous.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of 1H-
Indazole-5-boronic acid and associated contaminated materials.
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Preparation & Collection
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Hazardous Waste Container
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Chemicals (Oxidizers, Acids, Bases)

-

~

Disposal & Final Steps

(Collect Solid Waste & Contaminated Materials) (Collect Liquid Waste (if applicableD

' '

(Store Sealed Container in DesignatecD

Hazardous Waste Area

Contact Institutional EHS for Pickup
by Certified Waste Disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 1H-Indazole-5-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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